Cas no 27656-46-8 (Card-20(22)-enolide, 3,11,14-trihydroxy-, (3β,5α,11α)- (9CI))

• Product Name: Card-20(22)-enolide, 3,11,14-trihydroxy-, (3β,5α,11α)- (9CI)
• CAS No: 27656-46-8
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 268741
• Update Time: 2024-03-01

Card-20(22)-enolide, 3,11,14-trihydroxy-, (3β,5α,11α)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,3,11,14-trihydroxy-, (3b,5a,11a)- (9CI)
• (5a)-Sarmentogenin
• 5a-Card-20(22)-enolide, 3b,11a,14-trihydroxy- (8CI)
• Alliotoxigenin
• CID 101306704
• Card-20(22)-enolide, 3,11,14-trihydroxy-, (3β,5α,11α)- (9CI)

• Inchi： 1S/C23H34O5/c1-21-7-5-15(24)10-14(21)3-4-17-20(21)18(25)11-22(2)16(6-8-23(17,22)27)13-9-19(26)28-12-13/h9,14-18,20,24-25,27H,3-8,10-12H2,1-2H3/t14-,15-,16+,17+,18+,20+,21-,22+,23-/m0/s1
• InChI Key： FLMSQRUGSHIKCT-NEJIGDITSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@@]1(C)C[C@H]([C@@H]1[C@@]3(C)CC[C@@H](C[C@@H]3CC[C@@H]21)O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 1
• Complexity: 718
• XLogP3: 1.5
• Topological Polar Surface Area: 87

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Melting Point: 295-301 °C
• Boiling Point: 589.4±50.0 °C(Predicted)
• pka: 14.49±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives